Thalidasine
Thalidasine
Thalidasine is a member of isoquinolines and a bisbenzylisoquinoline alkaloid.
Brand Name:
Vulcanchem
CAS No.:
16623-56-6
VCID:
VC21034252
InChI:
InChI=1S/C39H44N2O7/c1-40-17-15-27-28-22-34(44-5)37(45-6)36(27)48-39-35-25(21-33(43-4)38(39)46-7)14-16-41(2)30(35)19-24-10-13-31(42-3)32(20-24)47-26-11-8-23(9-12-26)18-29(28)40/h8-13,20-22,29-30H,14-19H2,1-7H3/t29-,30-/m0/s1
SMILES:
CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)OC5=CC=C(CC6C7=CC(=C(C(=C7CCN6C)O3)OC)OC)C=C5)OC)OC
Molecular Formula:
C39H44N2O7
Molecular Weight:
652.8 g/mol
Thalidasine
CAS No.: 16623-56-6
Cat. No.: VC21034252
Molecular Formula: C39H44N2O7
Molecular Weight: 652.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Thalidasine is a member of isoquinolines and a bisbenzylisoquinoline alkaloid. |
|---|---|
| CAS No. | 16623-56-6 |
| Molecular Formula | C39H44N2O7 |
| Molecular Weight | 652.8 g/mol |
| IUPAC Name | (3S,22S)-10,11,15,16,27-pentamethoxy-4,21-dimethyl-13,29-dioxa-4,21-diazaheptacyclo[28.2.2.114,18.124,28.03,8.07,12.022,36]hexatriaconta-1(33),7(12),8,10,14(36),15,17,24(35),25,27,30(34),31-dodecaene |
| Standard InChI | InChI=1S/C39H44N2O7/c1-40-17-15-27-28-22-34(44-5)37(45-6)36(27)48-39-35-25(21-33(43-4)38(39)46-7)14-16-41(2)30(35)19-24-10-13-31(42-3)32(20-24)47-26-11-8-23(9-12-26)18-29(28)40/h8-13,20-22,29-30H,14-19H2,1-7H3/t29-,30-/m0/s1 |
| Standard InChI Key | SVQMVSCWYACSCP-KYJUHHDHSA-N |
| Isomeric SMILES | CN1CCC2=CC(=C(C3=C2[C@@H]1CC4=CC(=C(C=C4)OC)OC5=CC=C(C[C@H]6C7=CC(=C(C(=C7CCN6C)O3)OC)OC)C=C5)OC)OC |
| SMILES | CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)OC5=CC=C(CC6C7=CC(=C(C(=C7CCN6C)O3)OC)OC)C=C5)OC)OC |
| Canonical SMILES | CN1CCC2=CC(=C(C3=C2C1CC4=CC(=C(C=C4)OC)OC5=CC=C(CC6C7=CC(=C(C(=C7CCN6C)O3)OC)OC)C=C5)OC)OC |
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